Cas no 890594-70-4 (3-{5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}propanoic acid)

• Product Name: 3-{5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}propanoic acid
• CAS No: 890594-70-4
• MF: C₉H₈N₂O₃S₂
• MW: 256.301419258118
• MDL: MFCD07403737
• CID: 5032669
• PubChem ID: 16448324
• Update Time: 2025-08-04

3-{5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[5-(2-Thienyl)-1,3,4-oxadiazol-2-yl]thio}propanoic acid
• 3-{[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}propanoic acid
• 3-([5-(THIOPHEN-2-YL)-1,3,4-OXADIAZOL-2-YL]SULFANYL)PROPANOIC ACID
• HMS1659B21
• STK807980
• ST50179968
• VU0512881-1
• 3-(5-(2-thienyl)-1,3,4-oxadiazol-2-ylthio)propanoic acid
• 3-[(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)sulfanyl]propanoic acid
• 3-{5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}propanoic acid

• MDL： MFCD07403737
• Inchi： 1S/C9H8N2O3S2/c12-7(13)3-5-16-9-11-10-8(14-9)6-2-1-4-15-6/h1-2,4H,3,5H2,(H,12,13)
• InChI Key： FDXUSPKFMMUAQI-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2=CC=CS2)O1)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 255
• XLogP3: 1.5
• Topological Polar Surface Area: 130

Additional information on 3-{5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}propanoic acid

Introduction to 3-{5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}propanoic acid (CAS No. 890594-70-4) and Its Emerging Applications in Chemical Biology

3-{5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}propanoic acid, identified by the CAS number 890594-70-4, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. The compound combines a thiophene ring with an oxadiazole core, both of which are well-documented for their bioactivity and potential therapeutic applications. This synergistic arrangement not only enhances its molecular interactions but also opens up diverse avenues for research in drug discovery and molecular recognition.

The thiophen-2-yl moiety in the molecule is particularly noteworthy for its ability to engage in hydrogen bonding and π-stacking interactions, which are critical for the design of high-affinity ligands. Meanwhile, the 1,3,4-oxadiazol-2-ylsulfanyl group introduces a polar sulfanyl (-SH) moiety, which can modulate the compound's solubility and reactivity. These features make it an attractive scaffold for developing novel bioactive molecules targeting various biological pathways.

In recent years, there has been a surge in research focusing on heterocyclic compounds as pharmacological agents. Among these, oxadiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thiophene ring into the oxadiazole scaffold not only enhances structural diversity but also improves metabolic stability and bioavailability. This has led to several innovative drug candidates entering clinical trials, with promising results in treating refractory diseases.

One of the most compelling aspects of 3-{5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}propanoic acid is its potential as a tool compound for biochemical assays. The presence of both aromatic and heterocyclic rings allows it to serve as a scaffold for designing probes that interact with specific biological targets. For instance, its structure can be modified to develop inhibitors or activators of enzymes involved in metabolic pathways or signal transduction cascades. Such modifications are essential for understanding disease mechanisms at the molecular level.

The sulfanyl group in the molecule also plays a crucial role in its reactivity and functionality. Sulfanyl-containing compounds are known for their ability to participate in nucleophilic substitution reactions, making them valuable intermediates in organic synthesis. This property has been exploited in the development of click chemistry approaches, where 3-{5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}propanoic acid can serve as a precursor for generating more complex molecules with tailored properties.

Recent advancements in computational chemistry have further facilitated the design and optimization of such compounds. Molecular docking studies have shown that derivatives of this scaffold can effectively bind to proteins associated with neurological disorders such as Alzheimer's disease and Parkinson's disease. The precise arrangement of atoms in 3-{5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}propanoic acid allows it to mimic natural substrates or modulate enzyme activity at submicromolar concentrations.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The ability of thiophene and oxadiazole derivatives to form stable π-conjugated systems makes them suitable candidates for organic electronics applications such as light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have demonstrated that incorporating 3-{5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}propanoic acid into polymer matrices can enhance charge transport properties and improve device performance.

The synthesis of this compound presents an intriguing challenge due to its complex architecture. Traditional synthetic routes involve multi-step sequences that require careful control over reaction conditions to avoid unwanted side products. However, recent methodologies employing transition metal catalysis have streamlined the process significantly. These advances not only improve yield but also enable the introduction of functional groups at specific positions within the molecule.

The growing interest in green chemistry has also influenced the synthesis of 3-{5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}propanoic acid. Researchers are increasingly adopting solvent-free reactions or using biodegradable solvents to minimize environmental impact. Additionally, catalytic systems that promote atom economy have been developed to reduce waste generation during production.

Future directions in research on this compound may include exploring its potential as an agrochemical agent or developing it into a chiral building block for asymmetric synthesis. The versatility of its structure allows for numerous modifications that could lead to novel applications beyond traditional pharmaceuticals.

In conclusion,3-{5-(thiophen-2-yli)-1,3,4-oxadiazol-2-ylsulfanylpropanoic acid (CAS No.890594-70-4) represents a fascinating example of how structural complexity can be leveraged to develop multifunctional compounds with broad applicability across multiple scientific disciplines. Its unique combination of pharmacological potential and material science relevance positions it as a cornerstone molecule for future innovation.